molecular formula C12H7F3N2O3 B8798735 3-[2-Nitro-4-(trifluoromethyl)phenoxy]pyridine

3-[2-Nitro-4-(trifluoromethyl)phenoxy]pyridine

Cat. No.: B8798735
M. Wt: 284.19 g/mol
InChI Key: SZZFBOGMOJQIHH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-[2-Nitro-4-(trifluoromethyl)phenoxy]pyridine is a useful research compound. Its molecular formula is C12H7F3N2O3 and its molecular weight is 284.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H7F3N2O3

Molecular Weight

284.19 g/mol

IUPAC Name

3-[2-nitro-4-(trifluoromethyl)phenoxy]pyridine

InChI

InChI=1S/C12H7F3N2O3/c13-12(14,15)8-3-4-11(10(6-8)17(18)19)20-9-2-1-5-16-7-9/h1-7H

InChI Key

SZZFBOGMOJQIHH-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CN=C1)OC2=C(C=C(C=C2)C(F)(F)F)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A brown solution of 1-fluoro-2-nitro-4-(trifluoromethyl)benzene (2.01 g, 9.61 mmol) and 3-hydroxypyridine (0.923 g, 9.71 mmol) in dry DMF (15 ml) under Ar was treated with cesium carbonate (3.28 g, 10.07 mmol) at once and the brown mixture was stirred at RT for 2 h. H2O (50 mL) and EtOAc (50 mL) were added and the organic layer was isolated. The water layer was extracted with EtOAc (2×30 mL). The combined organic layer was washed with H2O (3×40 mL), brine (40 mL), dried (MgSO4), filtered and concentrated to dryness to give a light yellow solid. Yield: 2.62 g (96%).
Quantity
2.01 g
Type
reactant
Reaction Step One
Quantity
0.923 g
Type
reactant
Reaction Step One
Name
cesium carbonate
Quantity
3.28 g
Type
reactant
Reaction Step One
Name
Quantity
15 mL
Type
solvent
Reaction Step One
Name
Quantity
50 mL
Type
reactant
Reaction Step Two
Name
Quantity
50 mL
Type
solvent
Reaction Step Two

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